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Compound of Interest

Compound Name: p-Menthane-1,3,8-triol

Cat. No.: B11904236 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides a detailed overview of the recommended procedures for the disposal of p-
Menthane-1,3,8-triol, a monoterpenoid compound. While specific disposal guidelines for p-
Menthane-1,3,8-triol are not readily available in public safety literature, this document outlines

general best practices for similar chemical substances, emphasizing the importance of a

thorough risk assessment by qualified personnel.

I. Risk Assessment and Chemical Profile
Before initiating any disposal procedure, a comprehensive risk assessment must be conducted.

The known characteristics of p-Menthane-1,3,8-triol are summarized in the table below.

Property Value

Chemical Name
4-(2-hydroxypropan-2-yl)-1-methylcyclohexane-

1,3-diol

Molecular Formula C10H20O3

CAS Number 155348-06-4

Physical Description Presumed to be a solid or oil

Known Hazards Not well-documented. Assume mild irritant.
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Note: The hazard profile of p-Menthane-1,3,8-triol is not extensively documented. Therefore, it

is prudent to handle it with the standard precautions for laboratory chemicals of unknown

toxicity.

II. General Disposal Procedures
Given the lack of specific data for p-Menthane-1,3,8-triol, the following general procedures for

the disposal of non-hazardous or minimally characterized laboratory chemicals should be

followed. These procedures are based on established safety protocols and information for

structurally similar compounds.

Step 1: Personal Protective Equipment (PPE)

Ensure appropriate PPE is worn at all times during handling and disposal. This includes:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 2: Waste Segregation

Properly segregate p-Menthane-1,3,8-triol waste from other waste streams.

Solid Waste: Collect any solid p-Menthane-1,3,8-triol or contaminated materials (e.g., weigh

boats, contaminated paper towels) in a designated, sealed, and clearly labeled waste

container.

Liquid Waste: If p-Menthane-1,3,8-triol is in a solution, collect it in a sealed, labeled, and

appropriate chemical waste container. Do not mix with other solvent waste unless

compatibility has been confirmed.

Sharps: Any sharps contaminated with p-Menthane-1,3,8-triol must be disposed of in a

designated sharps container.

Step 3: Container Labeling
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All waste containers must be clearly labeled with the following information:

"Hazardous Waste" (or as determined by your institution's EHS)

The full chemical name: "p-Menthane-1,3,8-triol"

CAS Number: "155348-06-4"

The primary hazard(s) (e.g., "Mild Irritant," "Caution: Handle with Care")

Accumulation start date

Step 4: Storage

Store the sealed and labeled waste containers in a designated satellite accumulation area that

is secure and away from incompatible materials.

Step 5: Final Disposal

Arrange for the collection and disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor. Under no circumstances should p-Menthane-1,3,8-triol or its solutions be disposed

of down the drain.

III. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of p-
Menthane-1,3,8-triol.
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Caption: Disposal workflow for p-Menthane-1,3,8-triol.
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IV. Information on a Structurally Similar Compound:
p-Menthane-3,8-diol
While not the same compound, safety data for the related chemical, p-Menthane-3,8-diol, can

provide some insight into the potential disposal considerations. For p-Menthane-3,8-diol, the

following disposal methods are generally recommended:

Licensed Chemical Destruction Plant: The material can be sent to a facility that is licensed

for chemical destruction.

Controlled Incineration: Incineration with flue gas scrubbing is a possible disposal method.

Prohibited Disposal Methods: Do not contaminate water, foodstuffs, feed, or seed by storage

or disposal. Do not discharge to sewer systems.[1]

Container Disposal: Containers can be triple-rinsed and offered for recycling or

reconditioning. Alternatively, they can be punctured to prevent reuse and disposed of in a

sanitary landfill. Combustible packaging may be incinerated.[1]

It is crucial to re-emphasize that this information is for a different, though structurally related,

compound and should be used only as a supplementary guide for a formal risk assessment

conducted by a qualified professional. The final disposal plan for p-Menthane-1,3,8-triol must

be in accordance with local, state, and federal regulations and institutional policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11904236#p-menthane-1-3-8-triol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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